2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile

• CAS No.: 88096-52-0
• Molecular Formula: C5H4N2S2
• Molecular Weight: 156.2 g/mol
• IUPAC Name: 2-methylsulfanyl-3-sulfanylbut-2-enedinitrile
• InChI: InChI=1S/C5H4N2S2/c1-9-5(3-7)4(8)2-6/h8H,1H3
• InChI Key: NURGTXJTWZNSHD-UHFFFAOYSA-N
• Canonical SMILES: CSC(=C(C#N)S)C#N

Description

2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile is an organic compound characterized by the presence of both methylsulfanyl and sulfanyl groups attached to a butenedinitrile backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a methylsulfanyl-containing compound with a suitable nitrile precursor. The reaction conditions often include the use of solvents such as dichloromethane and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile groups to primary amines.

Substitution: The methylsulfanyl and sulfanyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce primary amines .

Scientific Research Applications

2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives may have potential biological activity and can be used in the study of enzyme interactions.

Medicine: Research into its derivatives may lead to the development of new pharmaceuticals.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile involves its interaction with specific molecular targets. The compound may act as a nucleophile in chemical reactions, participating in the formation of new chemical bonds. The pathways involved in its action depend on the specific reactions and conditions under which it is used .

Comparison with Similar Compounds

Similar Compounds

• 2-(Methylsulfanyl)ethyl propanoate
• Ethyl-3-(methylsulfanyl)propanoate
• 2-Methylsulfanyl-1,4-dihydropyrimidines

Uniqueness

2-(Methylsulfanyl)-3-sulfanylbut-2-enedinitrile is unique due to the presence of both methylsulfanyl and sulfanyl groups on a butenedinitrile backbone. This unique structure imparts distinct chemical properties and reactivity compared to similar compounds .